Cas no 680190-96-9 (tert-Butyl 4-ethynylbenzylcarbamate)
Tert-Butyl 4-ethynylbenzylcarbamate is a specialized organic compound featuring both a carbamate and an ethynyl functional group. Its structure, incorporating a tert-butyloxycarbonyl (Boc) protecting group and an ethynyl-substituted aromatic ring, makes it valuable in synthetic chemistry, particularly in peptide synthesis and click chemistry applications. The Boc group provides selective protection for amines, while the ethynyl moiety enables efficient alkyne-azide cycloaddition reactions. This compound is commonly used as a building block in pharmaceutical and materials science research, offering stability and versatility in multi-step synthetic pathways. Its high purity and well-defined reactivity profile ensure reliable performance in complex molecular transformations.
680190-96-9 structure
Product Name:tert-Butyl 4-ethynylbenzylcarbamate
CAS No:680190-96-9
MF:C14H17NO2
MW:231.290283918381
MDL:MFCD18207366
CID:1088612
PubChem ID:50742303
Update Time:2025-06-11
tert-Butyl 4-ethynylbenzylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-ethynylbenzylcarbamate
- tert-butyl N-[(4-ethynylphenyl)methyl]carbamate
- MFCD18207366
- CS-0158559
- tert-butyl (4-ethynylbenzyl)carbamate
- SCHEMBL16862899
- DTXSID70678856
- BCP31451
- tert-Butyl4-ethynylbenzylcarbamate
- AKOS004910678
- tert-Butyl [(4-ethynylphenyl)methyl]carbamate
- EN300-7058161
- BS-17394
- A905595
- Z1505716330
- D70724
- Carbamic acid, [(4-ethynylphenyl)methyl]-, 1,1-dimethylethyl ester
- 680190-96-9
- SY335635
- DB-173434
- N-Boc-1-(4-ethynylphenyl)methanamine
-
- MDL: MFCD18207366
- Inchi: 1S/C14H17NO2/c1-5-11-6-8-12(9-7-11)10-15-13(16)17-14(2,3)4/h1,6-9H,10H2,2-4H3,(H,15,16)
- InChI Key: ZUTWALFGFAKUHZ-UHFFFAOYSA-N
- SMILES: O(C(NCC1C=CC(C#C)=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 231.125928785g/mol
- Monoisotopic Mass: 231.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 38.3Ų
tert-Butyl 4-ethynylbenzylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR275-50mg |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95+% | 50mg |
67.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR275-250mg |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95+% | 250mg |
1897CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR275-1g |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95+% | 1g |
506.0CNY | 2021-07-14 | |
| Alichem | A019140715-5g |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95% | 5g |
$1474.00 | 2023-09-01 | |
| Alichem | A019140715-10g |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95% | 10g |
$2079.68 | 2023-09-01 | |
| Alichem | A019140715-25g |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95% | 25g |
$4100.40 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR275-200mg |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95+% | 200mg |
139.0CNY | 2021-07-14 | |
| Ambeed | A171344-100mg |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95% | 100mg |
$25.0 | 2025-04-17 | |
| Ambeed | A171344-250mg |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95% | 250mg |
$34.0 | 2025-04-17 | |
| Ambeed | A171344-1g |
tert-Butyl 4-ethynylbenzylcarbamate |
680190-96-9 | 95% | 1g |
$69.0 | 2025-04-17 |
tert-Butyl 4-ethynylbenzylcarbamate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:680190-96-9)tert-Butyl 4-ethynylbenzylcarbamate
Order Number:A905595
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:21
Price ($):214.0
Email:sales@amadischem.com
tert-Butyl 4-ethynylbenzylcarbamate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:680190-96-9)tert-Butyl 4-ethynylbenzylcarbamate
Purity:99%
Quantity:5g
Price ($):214.0